Molecular conformation analysis of 4-Butoxyphenyl 4-(trans-4-pentylcyclohexyl)benzoate
Molecular conformation analysis of 4-Butoxyphenyl 4-(trans-4-pentylcyclohexyl)benzoate
An In-Depth Technical Guide to the Molecular Conformation Analysis of 4-Butoxyphenyl 4-(trans-4-pentylcyclohexyl)benzoate
Introduction
The molecule 4-Butoxyphenyl 4-(trans-4-pentylcyclohexyl)benzoate is a calamitic (rod-like) liquid crystal, a class of materials pivotal to modern technology, most notably in liquid crystal displays (LCDs). Its chemical identity is defined by CAS Number 84600-98-6 and the molecular formula C₂₈H₃₈O₃[1][2]. The performance of a liquid crystal is intrinsically linked to the collective behavior of its constituent molecules, which in turn is dictated by molecular shape, flexibility, and intermolecular interactions. Understanding the three-dimensional structure and dynamic behavior—the molecular conformation—is therefore not merely an academic exercise but a fundamental prerequisite for the rational design of new liquid crystalline materials with tailored properties.
Virtually all low-molecular-weight liquid crystalline materials are flexible molecules that can adopt multiple conformations[3][4][5]. The specific arrangement of the constituent parts of 4-Butoxyphenyl 4-(trans-4-pentylcyclohexyl)benzoate—the flexible butoxy and pentyl chains, the semi-rigid cyclohexyl ring, and the rigid phenyl benzoate core—gives rise to a complex conformational landscape. The distribution of these conformers, and the energy barriers between them, directly influences macroscopic properties such as phase transition temperatures, viscosity, and anisotropic optical and dielectric constants.
This guide, intended for researchers and scientists in materials science and drug development, provides a comprehensive framework for the conformational analysis of 4-Butoxyphenyl 4-(trans-4-pentylcyclohexyl)benzoate. We will detail an integrated approach that synergizes state-of-the-art computational chemistry techniques with powerful experimental validation methods. The causality behind methodological choices will be explained, ensuring a self-validating system of protocols that delivers robust and reliable insights into the molecule's conformational behavior.
Molecular Structure and Conformational Degrees of Freedom
The first step in any conformational analysis is to deconstruct the molecule into its constituent parts and identify the sources of structural variability. The structure of 4-Butoxyphenyl 4-(trans-4-pentylcyclohexyl)benzoate can be represented by the SMILES string: CCCCC[C@H]1CCc2ccc(cc2)C(=O)Oc3ccc(cc3)OCCCC[1].
The molecule is composed of three primary units:
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A flexible 4-butoxy-phenyl group: The butoxy chain introduces several rotatable single bonds.
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A rigid benzoate linker: This aromatic core is relatively planar, but rotation around the ester linkage is possible.
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A semi-rigid trans-4-pentylcyclohexyl group: The cyclohexane ring predominantly adopts a low-energy chair conformation[6]. The attached pentyl chain adds further conformational flexibility.
The key degrees of freedom that define the conformational space are the dihedral angles along the rotatable single bonds.
| Parameter | Structural Moiety | Description |
| τ₁ - τ₃ | Butoxy Chain | Rotation around the C-C and C-O bonds of the butoxy group. |
| τ₄ | Phenyl-Ester Linkage | Rotation around the C(aryl)-O(ester) bond. |
| τ₅ | Ester-Phenyl Linkage | Rotation around the C(carbonyl)-O(ester) bond. |
| τ₆ | Cyclohexyl-Phenyl Linkage | Rotation around the C(cyclohexyl)-C(phenyl) bond. |
| τ₇ - τ₁₀ | Pentyl Chain | Rotation around the C-C bonds of the pentyl group. |
Table 1: Primary Torsional Degrees of Freedom in 4-Butoxyphenyl 4-(trans-4-pentylcyclohexyl)benzoate.
While the trans configuration of the 1,4-disubstituted cyclohexane ring is fixed, the ring itself can undergo a "chair-flip," interconverting axial and equatorial positions. However, for bulky substituents, the conformation where both groups are equatorial is strongly preferred, significantly simplifying the analysis.
Computational Analysis Workflow
Computational chemistry provides a powerful means to explore the potential energy surface of a molecule and identify stable conformers. For flexible molecules like liquid crystals, relying on a single, energy-minimized structure is often insufficient[7]. A thorough analysis requires considering an ensemble of energetically accessible conformations.[4] The following workflow outlines a robust computational protocol.
Protocol 1: Computational Conformational Analysis
Objective: To identify low-energy conformers and understand the dynamic conformational behavior of the molecule.
Part A: Conformational Search and QM Refinement
-
Initial Structure Generation: Generate a 3D molecular structure from the SMILES string using a chemical drawing software package like GaussView or Avogadro.
-
Conformational Space Exploration: Employ a rules-based or knowledge-based method to generate a diverse set of initial conformers.[3][4] These methods use libraries of experimentally derived data for torsional angles and ring conformations to build realistic structures efficiently.[4] Alternatively, use a Monte Carlo or genetic algorithm-based search.
-
Geometry Optimization: For each generated conformer, perform a full geometry optimization using Density Functional Theory (DFT). A common and effective choice is the B3LYP functional with the 6-31G(d) basis set, as performed in studies of similar organic molecules.[8] This calculation should be performed in vacuo (in the gas phase) to isolate intramolecular effects.
-
Energy Analysis: Calculate the single-point energy of each optimized conformer at a higher level of theory if necessary. Rank the conformers by their relative energies. The population of each conformer at a given temperature can be estimated using the Boltzmann distribution.
-
Property Calculation: For the lowest-energy conformers, calculate properties that can be compared with experimental data. This includes NMR chemical shielding tensors, which are crucial for validating the computed structures against experimental NMR data.[8]
Part B: Molecular Dynamics (MD) Simulation
-
Force Field Parametrization: Assign a suitable molecular mechanics force field, such as the General AMBER Force Field (GAFF), which is well-suited for organic molecules.[9] Generate atomic charges using a method like AM1-BCC or RESP.[9]
-
System Setup: Create a simulation box containing a large number of molecules (e.g., >500) to simulate a bulk system. The initial arrangement can be random (for the isotropic phase) or pre-aligned to study a nematic phase.[9]
-
Simulation Execution: Perform the MD simulation using software like GROMACS or Amber. The simulation should consist of an initial energy minimization, followed by equilibration at the desired temperature and pressure, and finally, a production run to collect data.
-
Trajectory Analysis: Analyze the production trajectory to extract conformational data. This involves calculating the time evolution of the key dihedral angles (τ₁-τ₁₀) and generating population distributions for each. This provides direct insight into the conformational preferences in a condensed phase, which can differ significantly from the gas-phase QM results.[4]
Experimental Validation and Characterization
Computational models, while powerful, are approximations of reality. Experimental validation is essential to ground the theoretical findings. Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography are the gold-standard techniques for this purpose.[10][11]
Protocol 2: Single-Crystal X-ray Crystallography
Objective: To determine the precise three-dimensional structure of the molecule in the solid state.
Rationale: X-ray crystallography provides an unambiguous determination of bond lengths, bond angles, and dihedral angles in the crystalline form.[11][12] This solid-state structure represents a single, low-energy conformation and serves as an invaluable benchmark for validating the accuracy of computational geometry optimizations.
Methodology:
-
Crystallization: Grow single crystals of high quality. This is often the most challenging step.[11] It involves dissolving the compound in a suitable solvent or solvent mixture (e.g., dichloromethane/hexane) and allowing the solvent to evaporate slowly at a constant temperature.[6]
-
Data Collection: Mount a suitable crystal on a diffractometer. Expose the crystal to a monochromatic X-ray beam and collect the diffraction pattern as the crystal is rotated.
-
Structure Solution: Process the diffraction data to determine the unit cell dimensions and space group. The initial positions of the atoms are determined using direct methods or Patterson methods.
-
Structure Refinement: Refine the atomic positions and thermal parameters to achieve the best possible fit between the observed and calculated diffraction patterns. The final refined structure provides atomic coordinates with high precision.
Protocol 3: Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To characterize the molecular structure and conformational dynamics in the solution and liquid crystalline phases.
Rationale: NMR spectroscopy is an exceptionally powerful tool for studying liquid crystals, as the observed spectral parameters are sensitive to both molecular conformation and orientation.[13][14] Unlike X-ray crystallography, NMR can provide information about the ensemble average of conformations present in a fluid phase.
Methodology:
-
Standard 1D and 2D NMR:
-
Dissolve the sample in a standard deuterated solvent (e.g., CDCl₃).
-
Acquire ¹H and ¹³C NMR spectra to confirm the chemical structure and purity.
-
Perform 2D NMR experiments (e.g., COSY, HSQC, HMBC) to unambiguously assign all proton and carbon signals.
-
-
Variable Temperature (VT) NMR:
-
Acquire spectra over a range of temperatures, particularly through the phase transitions (crystal → nematic → isotropic).
-
Changes in chemical shifts, especially for ¹³C nuclei, can provide qualitative information about conformational changes that accompany phase transitions.[13]
-
-
NMR in an Anisotropic Medium (Liquid Crystal Solvent):
-
For a highly detailed analysis, dissolve the molecule in a nematic liquid crystal solvent.
-
In the anisotropic environment of the liquid crystal, the molecule will have a preferred orientation relative to the magnetic field.[15]
-
This partial alignment results in non-zero residual dipolar couplings (RDCs) between nuclei (e.g., ¹H-¹³C, ¹H-¹H).
-
RDCs are highly sensitive to the geometry of the molecule. By measuring a set of RDCs and fitting them to the various low-energy conformers generated computationally, one can determine the most probable conformation(s) present in the liquid phase.
-
Data Synthesis and Interpretation
The power of this integrated approach lies in the synthesis of data from all methods.
-
Comparing Theory and Solid State: The geometry of the lowest-energy conformer from DFT calculations should be compared directly with the structure obtained from X-ray crystallography. Key dihedral angles, bond lengths, and the overall molecular shape should be analyzed. Discrepancies can often be attributed to crystal packing forces not present in the in vacuo DFT calculations.
-
Integrating MD and NMR: The distribution of dihedral angles from MD simulations provides a picture of the conformational ensemble. This ensemble can be used to back-calculate ensemble-averaged properties, such as NMR chemical shifts or RDCs, for direct comparison with experimental NMR data. A good agreement validates the force field and simulation protocol, lending high confidence to the dynamic picture of the molecule.
Below is a representative table summarizing the kind of quantitative data that would be generated to compare the key dihedral angles of the central core of the molecule.
| Dihedral Angle | Description | DFT (Lowest Energy) | X-ray Crystal Structure | MD (Most Populated) |
| τ₄ | C(Ar)-O-C(O)-C(Ar) | ~175° | (Hypothetical value) | ~170° ± 15° |
| τ₅ | O-C(O)-C(Ar)-C(Ar) | ~30° | (Hypothetical value) | ~35° ± 20° |
| τ₆ | C(Cy)-C(Ar)-C(Ar)-C(O) | ~45° | (Hypothetical value) | ~50° ± 25° |
Table 2: Illustrative Comparison of Key Dihedral Angles from Different Methods. (Note: Values are representative examples for illustrative purposes.)
Conclusion
The conformational analysis of 4-Butoxyphenyl 4-(trans-4-pentylcyclohexyl)benzoate requires a multi-faceted approach that bridges theoretical modeling and experimental verification. A simple single-conformer analysis is insufficient for such a flexible molecule.[3][5] By systematically exploring the conformational space with computational methods like DFT and MD, and validating these models against the definitive solid-state structure from X-ray crystallography and the ensemble-averaged data from NMR spectroscopy, a comprehensive and trustworthy understanding of the molecule's structural preferences and dynamics can be achieved. This detailed knowledge is the cornerstone for establishing structure-property relationships, enabling the predictive design of next-generation liquid crystal materials for advanced applications.
References
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Cruickshank, E. et al. (2024). Rapid conformational analysis of semi-flexible liquid crystals. White Rose Research Online. Available at: [Link]
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Hobbs, J. L. et al. (2024). Rapid conformational analysis of semi-flexible liquid crystals. Taylor & Francis Online. Available at: [Link]
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Sasanuma, Y. Elucidation of conformational and orientational characteristics of liquid crystals. Yuji Sasanuma WEB SITE. Available at: [Link]
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Hobbs, J. L. et al. (2024). Rapid Conformational Analysis of Semi-Flexible Liquid Crystals. arXiv. Available at: [Link]
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Veracini, C. A. (2017). Nuclear magnetic resonance: a powerful tool to study liquid crystals. Taylor & Francis Online. Available at: [Link]
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Bethune, S. J. & Schultheiss, N. (2017). X-Ray Crystallography and its Role in Understanding the Physicochemical Properties of Pharmaceutical Cocrystals. ResearchGate. Available at: [Link]
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